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Cat. No.: B1672461 Get Quote

Abstract
This document provides detailed protocols for the preparation of stock solutions of GW-405833,

a potent and selective cannabinoid receptor 2 (CB2) partial agonist. These guidelines are

intended for researchers, scientists, and drug development professionals. The protocols

outlined below ensure proper handling, dissolution, and storage of GW-405833 for consistent

and reliable experimental results. Included are key physicochemical properties, recommended

solvents, and step-by-step instructions for preparing stock solutions for both in vitro and in vivo

studies.

Introduction to GW-405833
GW-405833 is a widely utilized research compound that acts as a potent and selective partial

agonist for the cannabinoid receptor 2 (CB2).[1][2] It exhibits high affinity for the human CB2

receptor, with an EC50 value of 0.65 nM.[1][2] The compound demonstrates significant

selectivity, with a binding affinity for the CB1 receptor that is approximately 1200 times lower

than for the CB2 receptor.[1] Research has shown its involvement in various signaling

pathways, including the modulation of AKT, mTOR, and ERK phosphorylation, making it a

valuable tool for studying the therapeutic potential of CB2 receptor activation.[3]

Physicochemical Properties and Solubility
Accurate preparation of stock solutions begins with an understanding of the compound's

physical and chemical characteristics.
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Property Value Reference

Molecular Weight 447.36 g/mol [1]

Molecular Formula C₂₃H₂₄Cl₂N₂O₃ [1]

CAS Number 180002-83-9 [1]

Purity ≥98% [1]

Storage (Solid) Room Temperature or -20°C [1][2]

GW-405833 exhibits good solubility in several common laboratory solvents. The choice of

solvent is critical for achieving the desired stock concentration and ensuring compatibility with

downstream experimental systems.

Solvent Solubility Reference

DMSO Up to 50 mM [1]

Ethanol Up to 50 mM [1]

DMF 10 mg/mL [2]

DMF:PBS (pH 7.2) (1:4) 0.2 mg/mL [2]

Experimental Protocols
Materials and Equipment

GW-405833 powder

High-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO, which can be further diluted for various applications.

Safety First: Before handling the compound, ensure you are wearing appropriate PPE.

Weighing the Compound: Accurately weigh out 1 mg of GW-405833 powder using a

calibrated analytical balance and place it into a sterile microcentrifuge tube.

Calculating Solvent Volume: To create a 10 mM stock solution from 1 mg of GW-405833
(MW = 447.36 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (µL) =

(0.001 g / (0.010 mol/L * 447.36 g/mol )) * 1,000,000 µL/L Volume (µL) ≈ 223.5 µL

Dissolution: Add 223.5 µL of high-purity DMSO to the microcentrifuge tube containing the

GW-405833 powder.

Mixing: Cap the tube securely and vortex the solution until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[2] For long-term storage (up to 6 months), store at -80°C. For short-term

storage (up to 1 month), -20°C is suitable.[2]

Protocol for Preparing Working Solutions
For cell-based assays, the high-concentration DMSO stock must be diluted to a final working

concentration in the appropriate cell culture medium. It is crucial to ensure the final DMSO

concentration is not toxic to the cells (typically <0.1%).

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in cell

culture medium. For example, to prepare a 100 µM working solution from a 10 mM stock,

dilute the stock 1:100 in the medium.
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Final Dilution: Add the required volume of the intermediate dilution to your experimental wells

to achieve the final desired concentration. For instance, adding 10 µL of a 100 µM

intermediate solution to 90 µL of medium in a well will result in a final concentration of 10 µM.

Signaling Pathway of GW-405833
GW-405833 primarily acts on the CB2 receptor, a G-protein coupled receptor (GPCR). Its

activation triggers a cascade of intracellular events. In different cell types, this can lead to

varied downstream effects. For example, in MDA-MB-231 breast cancer cells, GW-405833 has

been shown to reduce the phosphorylation of both AKT and ERK1/2.[3] Conversely, in UMR-

106 osteoblast-like cells, it can induce the phosphorylation of AKT and mTOR.[3]
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Caption: Signaling pathways modulated by GW-405833 upon CB2 receptor activation.

Experimental Workflow
The following diagram illustrates a typical workflow for utilizing GW-405833 in a cell-based

experiment.
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Caption: Standard workflow for preparing and using GW-405833 in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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